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Compound of Interest

Compound Name: 2,2,4,5-Tetramethyloctane

CAS No.: 62183-80-6

Cat. No.: B14562929

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a framework for investigating reaction kinetics using

tetramethyloctane as a non-polar, inert solvent. Due to its branched structure and subsequent

low freezing point and high boiling point, tetramethyloctane offers a wide temperature range for

kinetic studies. Its chemical inertness ensures that it does not participate in most reactions,

providing a stable medium to study intrinsic reaction rates.

This document outlines the principles, experimental protocols, and data analysis for a

representative reaction class—free-radical autoxidation—using a structurally similar solvent,

isooctane, as a model. The principles and protocols are directly applicable to studies in

tetramethyloctane.

Physicochemical Properties of Tetramethyloctane
Isomers
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Different isomers of tetramethyloctane possess slightly varied physical properties, which can be

relevant for designing kinetic experiments. Below is a summary of key properties for a

representative isomer, 2,2,4,4-tetramethyloctane.

Property Value Reference

Molecular Formula C₁₂H₂₆

Molecular Weight 170.33 g/mol

Boiling Point 191.8 °C

Density 0.751 g/cm³

Solubility
Insoluble in water, soluble in

many organic solvents.

Application Example: Kinetics of Autoxidation of
Organoboranes
The autoxidation of organoboron compounds is a well-studied free-radical chain reaction. The

inert and non-polar nature of solvents like isooctane and tetramethyloctane is ideal for studying

the intrinsic kinetics of this process.

The general mechanism involves initiation, propagation, and termination steps. The

propagation step, which is often rate-determining, involves the bimolecular homolytic

substitution (SH2) of an alkylperoxy radical at the boron center.

Signaling Pathway: Free-Radical Autoxidation of
Organoboranes

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14562929?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initiation
(e.g., direct reaction with O₂ or decomposition of initiator) R• (Alkyl Radical)

ROO• (Alkylperoxy Radical)
 + O₂

O₂ (Oxygen)

(ROO)BR₂

 + R₃B (kₚ)

Termination
(Radical combination) + ROO• (2kₜ)

R₃B (Trialkylborane)

 -> ... -> R• Products
(e.g., (RO)₃B)

 -> ... -> Products

Preparation

Experiment

Data Analysis

Prepare Reactant Solutions
in Tetramethyloctane

Initiate Reaction
(e.g., mixing, photolysis)

Setup and Calibrate
Monitoring Instrument (e.g., UV-Vis, NMR)

Monitor Reaction Progress
(Acquire data over time)

Process Raw Data
(e.g., Absorbance to Concentration)

Kinetic Analysis
(Determine rate law, rate constants)

Report Results
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To cite this document: BenchChem. [Application Notes and Protocols for Investigating
Reaction Kinetics in Tetramethyloctane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14562929/docs#application-notes-and-protocols-for-
investigating-reaction-kinetics-in-tetramethyloctane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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